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Compound of Interest

Compound Name: 4-Methylbenzenesulfonate

Cat. No.: B104242 Get Quote

An In-depth Technical Guide to 4-
Methylbenzenesulfonate
This technical guide provides a comprehensive overview of 4-methylbenzenesulfonate, with a

primary focus on Methyl 4-methylbenzenesulfonate, a key reagent in organic synthesis. The

term "4-methylbenzenesulfonate" can refer to various salts and esters of 4-

methylbenzenesulfonic acid (p-toluenesulfonic acid). For clarity, this document will center on

the methyl ester, Methyl 4-methylbenzenesulfonate (also known as methyl tosylate), due to

its widespread use in research and industry. Information regarding the common salt, Sodium 4-
methylbenzenesulfonate, is also included for comparative purposes.

This guide is intended for researchers, scientists, and professionals in the field of drug

development and other areas of chemical synthesis.

Compound Identification and Molecular Structure
Methyl 4-methylbenzenesulfonate is an organic compound with the CAS number 80-48-8.[1]

[2] It is the methyl ester of p-toluenesulfonic acid. The molecular structure consists of a

benzene ring substituted with a methyl group and a methylsulfonate group at the para (4)

position.

Sodium 4-methylbenzenesulfonate is the sodium salt of p-toluenesulfonic acid, with the CAS

number 657-84-1. It is a white, water-soluble solid.
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The molecular structure of Methyl 4-methylbenzenesulfonate is characterized by the

presence of the tosyl group (CH₃C₆H₄SO₂), which is an excellent leaving group in nucleophilic

substitution reactions.

Physicochemical Properties
The following table summarizes the key quantitative data for Methyl 4-
methylbenzenesulfonate.

Property Value

CAS Number 80-48-8

Molecular Formula C₈H₁₀O₃S

Molecular Weight 186.23 g/mol

Appearance White to slightly yellow low melting solid or liquid

Melting Point 25-29 °C

Boiling Point 292 °C at 760 mmHg; 144-145 °C at 5 mmHg

Density 1.234 g/mL at 25 °C

Solubility
Soluble in ethanol, ether, benzene, chloroform,

and methanol. Insoluble in water.

Refractive Index 1.5172 (at 20 °C)

Vapor Pressure 1 mmHg at 20 °C

Experimental Protocols
Methyl 4-methylbenzenesulfonate is a widely used methylating agent in organic synthesis.[3]

Below is a detailed experimental protocol for its synthesis.

Synthesis of Methyl 4-methylbenzenesulfonate
This protocol is adapted from a well-established method for the esterification of p-

toluenesulfonyl chloride.
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Materials:

p-Toluenesulfonyl chloride

Methanol (90-95%)

Sodium hydroxide (25% aqueous solution)

Benzene (for extraction)

Potassium carbonate (5% aqueous solution)

Water

Round-bottomed flask

Mechanical stirrer

Separatory funnel

Ice-salt bath

Distillation apparatus

Procedure:

Reaction Setup: In a round-bottomed flask equipped with a mechanical stirrer and placed in

an ice-salt bath, add 1 kg of 90-95% methanol.

Addition of Reactant: While stirring, add 1 kg of powdered, pure p-toluenesulfonyl chloride to

the methanol.

Base Addition: From a separatory funnel, slowly add 840 g of a 25% sodium hydroxide

solution dropwise. Maintain the reaction temperature between 23-27 °C for optimal results.

Neutralization and Separation: After the addition of the sodium hydroxide solution is

complete, test the reaction mixture with litmus paper. If it is not alkaline, add more sodium
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hydroxide solution until a neutral pH is achieved. Allow the mixture to stand for several

hours, during which the ester will separate as a lower layer.

Work-up:

Siphon off the upper methanol layer.

Wash the remaining ester with water to remove any residual salt.

If an iron stirrer was used, wash with 5% hydrochloric acid to remove any iron

contaminants.

Subsequently, wash the ester with a 5% sodium carbonate solution followed by a final

wash with water.

Extraction and Drying: The upper layer from the initial separation can be extracted with

benzene. The benzene extract is then combined with the lower ester layer. This combined

organic phase is washed sequentially with water and a 5% potassium carbonate solution.

The organic layer is then dried.

Purification: The final product is purified by distillation under reduced pressure.

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the synthesis and purification of Methyl 4-
methylbenzenesulfonate.

Synthesis of Methyl 4-methylbenzenesulfonate

Reaction
Work-up & Purification

Start: p-Toluenesulfonyl Chloride
+ Methanol

Add NaOH (25% aq.)
dropwise at 23-27°C Neutralize to pH 7 Phase Separation

Wash with H2O,
5% HCl (optional),
5% Na2CO3, H2O

Extract aqueous layer
with Benzene

Combine organic layers Dry organic layer Distill under
reduced pressure

Final Product:
Methyl 4-methylbenzenesulfonate
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Caption: Workflow for the synthesis of Methyl 4-methylbenzenesulfonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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